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Compound of Interest

3,5-Dibromo-2-methylpyridin-4-
Compound Name: )
amine

Cat. No.: B135067

A Technical Guide to 3,5-Dibromo-2-
methylpyridin-4-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 3,5-
Dibromo-2-methylpyridin-4-amine, including its nomenclature, chemical properties, and its
role as a chemical intermediate. Due to the limited availability of detailed experimental
protocols for this specific isomer, a logical synthesis workflow is presented based on
established pyridine chemistry.

Nomenclature

The compound is systematically named according to IUPAC standards, and it is also known by
several synonyms in commercial and research contexts.

o |[UPAC Name: 3,5-Dibromo-2-methylpyridin-4-amine[1][2]
o CAS Number: 126325-54-0[1][3][4]

e Synonyms: 4-AMINO-3,5-DIBROMO-2-METHYLPYRIDINE, 4-Pyridinamine, 3,5-dibromo-2-
methyl-[1][4]
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It is important to distinguish this compound from its isomer, 3,5-Dibromo-4-methylpyridin-2-
amine (CAS: 3430-29-3), which is more widely documented.[5][6][7]

Chemical and Physical Properties

The key properties of 3,5-Dibromo-2-methylpyridin-4-amine are summarized in the table
below. This data is compiled from chemical supplier specifications and public chemical

databases.
Property Value Source
Molecular Formula CeHeBrzN2 [11[3]
Molecular Weight 265.93 g/mol [1][3]
Appearance Off-white to light brown solid [1]
Purity (Typical) >95% [3]
Storage Temperature 2-8°C [1]

Experimental Protocols & Synthesis

Detailed, peer-reviewed experimental protocols for the synthesis of 3,5-Dibromo-2-
methylpyridin-4-amine are not readily available in the public domain. However, a plausible
synthetic route can be proposed based on common organic chemistry reactions for pyridine
derivatives. The general strategy involves the synthesis of a substituted pyridine ring followed
by bromination and amination steps. The logical workflow for a potential synthesis is depicted
below.

This proposed pathway serves as an illustrative example for researchers. The synthesis of a
related compound, 3,5-dibromo-4-aminopyridine, has been achieved in a one-step reaction
from pyridine or pyridine salts using HBr, an ammonium salt, and H202, which may suggest
alternative strategies.[8]

Logical Workflow and Visualization

The following diagram illustrates a logical, multi-step synthesis approach to obtain 3,5-
Dibromo-2-methylpyridin-4-amine. This workflow is a hypothetical pathway based on
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established chemical transformations.

Starting Material

2-Methylpyridine

HNOs / H2SO0a4

Step 1:‘;Iitration

2-Methyl-4-nitropyridine

Fe / HCl or Hz2 / Pd/C

Step 2: I;'eduction

2-Methylpyridin-4-amine

Brz2 or NBS

Step 3: Bijomination

3,5-Dibromo-2-methylpyridin-4-amine

Click to download full resolution via product page

Caption: Proposed synthetic pathway for 3,5-Dibromo-2-methylpyridin-4-amine.

Applications in Research and Drug Development

While specific applications for 3,5-Dibromo-2-methylpyridin-4-amine are not extensively
documented, its structure suggests its utility as a key intermediate in organic synthesis.
Halogenated pyridines are valuable building blocks in the development of more complex
molecules.[8][9] Like its isomers, this compound serves as a scaffold for creating novel
derivatives for various fields:

o Pharmaceutical Development: It can be used as a starting material for synthesizing
biologically active molecules, potentially for anti-cancer, antimicrobial, or other therapeutic
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agents.[9][10]

o Agrochemical Synthesis: The pyridine core is common in herbicides and fungicides, making
this compound a candidate for developing new crop protection agents.[7][10]

o Materials Science: Pyridine derivatives are also utilized in the creation of specialized
polymers and coatings.[10]

The two bromine atoms at positions 3 and 5 are chemically active sites, allowing for further
functionalization through cross-coupling reactions to build more complex molecular
architectures.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3,5-Dibromo-2-methylpyridin-4-amine IUPAC name and
synonyms]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135067#3-5-dibromo-2-methylpyridin-4-amine-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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